Cas no 33655-33-3 (4,6-Dichloro-5-methyl-2-phenylpyrimidine)

4,6-Dichloro-5-methyl-2-phenylpyrimidine is a halogenated pyrimidine derivative with a molecular formula of C11H8Cl2N2. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its dichloro and phenyl substituents enhance reactivity, making it suitable for nucleophilic substitution and cross-coupling reactions. The methyl group at the 5-position contributes to steric and electronic modulation, improving selectivity in targeted transformations. With high purity and stability, this pyrimidine derivative is valued for its consistent performance in heterocyclic chemistry applications. It is commonly utilized in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Proper handling under inert conditions is recommended due to its sensitivity to moisture.

4,6-Dichloro-5-methyl-2-phenylpyrimidine structure

33655-33-3 structure

Product Name:4,6-Dichloro-5-methyl-2-phenylpyrimidine

CAS No:33655-33-3

MF:C₁₁H₈Cl₂N₂

MW:239.100620269775

MDL:MFCD18844038

CID:2822679

PubChem ID:22046918

Update Time:2025-06-08

4,6-Dichloro-5-methyl-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4,6-Dichloro-5-methyl-2-phenylpyrimidine
- AC-907/34108011
- EN300-363285
- AKOS012922206
- 33655-33-3
- SCHEMBL1373850
- DTXSID60621957
- CS-0279937
- Pyrimidine, 4,6-dichloro-5-methyl-2-phenyl-
- MDL： MFCD18844038
- Inchi： 1S/C11H8Cl2N2/c1-7-9(12)14-11(15-10(7)13)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key： JJCGQPJPYPZPKN-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C(=NC(C2C=CC=CC=2)=N1)Cl

Computed Properties

Exact Mass: 238.0064537Da
Monoisotopic Mass: 238.0064537Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 25.8Å²

4,6-Dichloro-5-methyl-2-phenylpyrimidine Pricemore >>

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Matrix Scientific	176036-1g	4,6-Dichloro-5-methyl-2-phenylpyrimidine	33655-33-3	1g	$540.00	2023-09-06
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Enamine	EN300-363285-0.25g	4,6-dichloro-5-methyl-2-phenylpyrimidine	33655-33-3	0.25g	$683.0	2023-03-02
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